rac N,O-Didesmethyl Tramadol O-Sulfate
rac N,O-Didesmethyl Tramadol O-Sulfate
Brand Name:
Vulcanchem
CAS No.:
480452-78-6
VCID:
VC0138100
InChI:
InChI=1S/C14H21NO5S/c1-15-10-12-5-2-3-8-14(12,16)11-6-4-7-13(9-11)20-21(17,18)19/h4,6-7,9,12,15-16H,2-3,5,8,10H2,1H3,(H,17,18,19)/t12-,14+/m1/s1
SMILES:
CNCC1CCCCC1(C2=CC(=CC=C2)OS(=O)(=O)O)O
Molecular Formula:
C14H21NO5S
Molecular Weight:
315.384
rac N,O-Didesmethyl Tramadol O-Sulfate
CAS No.: 480452-78-6
Reference Standards
VCID: VC0138100
Molecular Formula: C14H21NO5S
Molecular Weight: 315.384
| CAS No. | 480452-78-6 |
|---|---|
| Product Name | rac N,O-Didesmethyl Tramadol O-Sulfate |
| Molecular Formula | C14H21NO5S |
| Molecular Weight | 315.384 |
| IUPAC Name | [3-[(1R,2R)-1-hydroxy-2-(methylaminomethyl)cyclohexyl]phenyl] hydrogen sulfate |
| Standard InChI | InChI=1S/C14H21NO5S/c1-15-10-12-5-2-3-8-14(12,16)11-6-4-7-13(9-11)20-21(17,18)19/h4,6-7,9,12,15-16H,2-3,5,8,10H2,1H3,(H,17,18,19)/t12-,14+/m1/s1 |
| Standard InChIKey | UQBQONCZEGSVIZ-OCCSQVGLSA-N |
| SMILES | CNCC1CCCCC1(C2=CC(=CC=C2)OS(=O)(=O)O)O |
| Synonyms | rel-3-[(1R,2R)-1-Hydroxy-2-[(methylamino)methyl]cyclohexyl]phenol 1-(Hydrogen Sulfate); |
| PubChem Compound | 71316033 |
| Last Modified | Nov 11 2021 |
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